Cas no 2137572-94-0 (8-Oxa-1-azaspiro[4.5]decan-2-one, 4-(4-thiazolyl)-)

• Product Name: 8-Oxa-1-azaspiro[4.5]decan-2-one, 4-(4-thiazolyl)-
• CAS No: 2137572-94-0
• MF: C₁₁H₁₄N₂O₂S
• MW: 238.306061267853
• CID: 5294139
• Update Time: 2025-10-24

8-Oxa-1-azaspiro[4.5]decan-2-one, 4-(4-thiazolyl)- Chemical and Physical Properties

Names and Identifiers

• 8-Oxa-1-azaspiro[4.5]decan-2-one, 4-(4-thiazolyl)-

• Inchi： 1S/C11H14N2O2S/c14-10-5-8(9-6-16-7-12-9)11(13-10)1-3-15-4-2-11/h6-8H,1-5H2,(H,13,14)
• InChI Key： ACCZBCISGZFEFF-UHFFFAOYSA-N
• SMILES： N1C2(CCOCC2)C(C2=CSC=N2)CC1=O

Additional information on 8-Oxa-1-azaspiro[4.5]decan-2-one, 4-(4-thiazolyl)-

Research Briefing on 8-Oxa-1-azaspiro[4.5]decan-2-one, 4-(4-thiazolyl)- (CAS: 2137572-94-0)

Recent studies on the compound 8-Oxa-1-azaspiro[4.5]decan-2-one, 4-(4-thiazolyl)- (CAS: 2137572-94-0) have highlighted its potential as a key intermediate in the synthesis of novel bioactive molecules. This spirocyclic compound, characterized by its unique structural features, has garnered attention in medicinal chemistry for its ability to modulate various biological targets. The presence of both oxa- and aza- functionalities, along with the thiazolyl moiety, makes it a versatile scaffold for drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways and pharmacological properties of this compound. Researchers employed a multi-step synthesis approach, starting from commercially available precursors, to achieve high yields and purity. The study emphasized the compound's role as a building block for developing kinase inhibitors, particularly those targeting cancer-related pathways. The thiazolyl group was found to enhance binding affinity to ATP-binding sites, a critical feature for kinase inhibition.

In another recent investigation, the compound's potential as a neuroprotective agent was examined. Preclinical models demonstrated that derivatives of 8-Oxa-1-azaspiro[4.5]decan-2-one, 4-(4-thiazolyl)- exhibited significant activity in reducing oxidative stress and inflammation in neuronal cells. These findings suggest its applicability in neurodegenerative diseases such as Alzheimer's and Parkinson's. The study also noted the compound's favorable pharmacokinetic profile, including good blood-brain barrier penetration.

Further research has focused on optimizing the compound's physicochemical properties to improve its drug-likeness. Computational modeling and structure-activity relationship (SAR) studies have identified key modifications that enhance solubility and metabolic stability without compromising biological activity. These advancements are paving the way for the development of next-generation therapeutics based on this scaffold.

In conclusion, 8-Oxa-1-azaspiro[4.5]decan-2-one, 4-(4-thiazolyl)- (CAS: 2137572-94-0) represents a promising candidate for drug development, with applications spanning oncology, neurology, and beyond. Ongoing research aims to further elucidate its mechanisms of action and expand its therapeutic potential. The compound's versatility and efficacy underscore its importance in contemporary medicinal chemistry.